Cas no 16369-53-2 (Ergoline-8-carboxamide,9,10-didehydro-N-(2-hydroxyethyl)-6-methyl-, (8b)- (9CI))

• Product Name: Ergoline-8-carboxamide,9,10-didehydro-N-(2-hydroxyethyl)-6-methyl-, (8b)- (9CI)
• CAS No: 16369-53-2
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 227129
• PubChem ID: 56842054
• Update Time: 2025-04-19

Ergoline-8-carboxamide,9,10-didehydro-N-(2-hydroxyethyl)-6-methyl-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-carboxamide,9,10-didehydro-N-(2-hydroxyethyl)-6-methyl-, (8b)- (9CI)
• 9,10-Didehydro-N-(2-hydroxyethyl)-6-methylergoline-8beta-carboxamide
• (6aR,9R)-N-(2-hydroxyethyl)-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• 16369-53-2
• SCHEMBL5425849
• NS00025346
• DTXSID60167648
• Lysergsaurehydroxyethylamid
• EINECS 240-428-7

• Inchi： 1S/C18H21N3O2/c1-21-10-12(18(23)19-5-6-22)7-14-13-3-2-4-15-17(13)11(9-20-15)8-16(14)21/h2-4,7,9,12,16,20,22H,5-6,8,10H2,1H3,(H,19,23)/t12-,16-/m1/s1
• InChI Key： MASOQEHOSJDSMH-MLGOLLRUSA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)NCCO

Computed Properties

• Exact Mass: 310.1557
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 65.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides